3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride
Overview
Description
Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms . Pyrazoles are known for their diverse pharmacological effects and have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Synthesis Analysis
Pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride involves the reaction of 3-(1H-pyrazol-3-yl)benzaldehyde with hydrochloric acid.", "Starting Materials": [ "3-(1H-pyrazol-3-yl)benzaldehyde", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-(1H-pyrazol-3-yl)benzaldehyde in a suitable solvent, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for a suitable amount of time.", "Cool the reaction mixture to room temperature and filter the resulting solid.", "Wash the solid with a suitable solvent and dry under vacuum to obtain 3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride." ] } | |
CAS RN |
2613384-72-6 |
Product Name |
3-(1H-pyrazol-3-yl)benzaldehyde hydrochloride |
Molecular Formula |
C10H9ClN2O |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
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